Cas no 49787-00-0 (4-Hydroxybenzamidine Oxime)

• Product Name: 4-Hydroxybenzamidine Oxime
• CAS No: 49787-00-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD01002642
• CID: 331402
• PubChem ID: 135585386
• Update Time: 2025-05-22

4-Hydroxybenzamidine Oxime Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,N,4-dihydroxy-
• 4,N-DIHYDROXY-BENZAMIDINE
• 4-[amino-(hydroxyamino)methylidene]cyclohexa-2,5-dien-1-one
• 4-hydroxybenzamidoxime
• N',4-dihydroxybenzenecarboximidamide
• 4-hydroxy-benzamide oxime
• 4-Hydroxy-benzamidine oxime
• 4-Hydroxy-benzamidoxim
• 4-Oxy-benzenylamidoxim
• N-hydroxy 4-hydroxybenzamidine
• N-hydroxy-4-hydroxybenzimidamide
• p-amidoximophenol
• N,4-Dihydroxybenzimidamide
• J-523199
• 4-hydroxy-benzamidine oxime, AldrichCPR
• NSC-726164
• HMS1785H15
• Z156964722
• DTXSID00422344
• A909788
• CS-0173020
• N',4-dihydroxybenzene-1-carboximidamide
• 49787-00-0
• (Z)-N',4-Dihydroxybenzimidamide
• AKOS000200391
• MFCD00775880
• EN300-23601
• A13264
• CHEMBL4279292
• 1219626-47-7
• WS-01139
• NSC726164
• STL279641
• 4-Hydroxybenzamidine Oxime

• MDL： MFCD01002642
• Inchi： 1S/C7H8N2O2/c8-7(9-11)5-1-3-6(10)4-2-5/h1-4,10-11H,(H2,8,9)
• InChI Key： YJFXWNSNMVKGNA-UHFFFAOYSA-N
• SMILES： OC1C=CC(/C(=N/O)/N)=CC=1

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• XLogP3: 0.7

Experimental Properties

• Color/Form: solid
• Density: 1.35
• Boiling Point: 390.3 °C at 760 mmHg
• Flash Point: 189.9 °C
• Refractive Index: 1.657
• PSA: 78.84000
• LogP: 1.18700

Additional information on 4-Hydroxybenzamidine Oxime

4-Hydroxybenzamidine Oxime (CAS No. 49787-00-0): Properties, Applications, and Market Insights

4-Hydroxybenzamidine Oxime (CAS No. 49787-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxybenzamidine and oxime functional groups, plays a pivotal role in the development of novel therapeutic agents and biochemical probes. Its molecular structure, which combines a benzene ring with hydroxyl and amidine-oxime moieties, makes it a versatile intermediate in synthetic chemistry.

The chemical properties of 4-Hydroxybenzamidine Oxime include a molecular weight of approximately 165.17 g/mol and a purity level that often exceeds 98% in commercial samples. Its solubility profile is particularly noteworthy, as it exhibits good solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). This property enhances its applicability in various biochemical assays and drug formulation processes. Researchers have also explored its stability under different pH conditions, revealing optimal performance in neutral to slightly acidic environments.

In the realm of pharmaceutical applications, 4-Hydroxybenzamidine Oxime serves as a key building block for the synthesis of inhibitors targeting enzymes like serine proteases. These enzymes are implicated in numerous diseases, including inflammatory disorders and certain types of cancer. The compound's oxime group is particularly valuable for forming stable complexes with metal ions, which is exploited in the design of metalloenzyme inhibitors. Recent studies have highlighted its potential in developing antiviral agents, especially in the context of emerging viral threats, making it a hotspot in current research.

The biochemical research community has leveraged 4-Hydroxybenzamidine Oxime for its ability to act as a chelating agent. This property is instrumental in studying metal-ion-dependent biological processes, such as those involving zinc or iron. Additionally, its hydroxybenzamidine moiety enables interactions with nucleic acids, paving the way for applications in gene therapy and molecular diagnostics. These attributes align with the growing demand for precision medicine and targeted therapeutic approaches.

From a market perspective, the demand for 4-Hydroxybenzamidine Oxime has seen a steady rise, driven by its expanding applications in drug discovery and biotechnology. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical companies. The compound's relevance in COVID-19-related research has further amplified its market visibility, as scientists explore its potential in antiviral drug development. This trend is expected to continue, with projections indicating sustained growth in the coming years.

In summary, 4-Hydroxybenzamidine Oxime (CAS No. 49787-00-0) stands out as a multifunctional compound with broad utility in pharmaceuticals, biochemistry, and materials science. Its unique structural features and adaptable properties make it a valuable asset in both academic and industrial settings. As research into its applications deepens, this compound is poised to play an even more significant role in addressing contemporary health and scientific challenges.